5-(2-Chlorobenzyl)-2-hydroxy-3-nitrobenzaldehyde

• IUPAC Name: 5-[(2-chlorophenyl)methyl]-2-hydroxy-3-nitrobenzaldehyde
• InChI: InChI=1S/C14H10ClNO4/c15-12-4-2-1-3-10(12)5-9-6-11(8-17)14(18)13(7-9)16(19)20/h1-4,6-8,18H,5H2
• InChI Key: WWNPAYUIEZTOAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=CC(=C(C(=C2)[N+](=O)[O-])O)C=O)Cl
• Molecular Formula: C14H10ClNO4
• DSSTOX Substance ID: DTXSID701201161
• Molecular Weight: 291.68 g/mol
• CAS RN: 292644-32-7

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a benzene ring (from the “benzyl” part of the name), attached to a CH2 group, which is then attached to a 2-hydroxy-3-nitrobenzaldehyde group. The “2-Chloro” indicates the presence of a chlorine atom on the benzene ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the nitro, hydroxy, and chlorobenzyl groups. For instance, the nitro group is often reduced in chemical reactions, while the hydroxy group can participate in various reactions due to its polarity. The chlorobenzyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the polar hydroxy and nitro groups could influence its solubility in various solvents. The chlorobenzyl group could potentially influence its reactivity.

Scientific Research Applications

Synthesis and Characterization

• Improved Synthesis Methods : An improved protocol for synthesizing 3-hydroxy-5-nitrobenzaldehyde, a structurally related compound, has been developed. This method optimizes the ratios of oxime to substrate and reduces the amount of oxime needed, resulting in a 90% yield (Zhang Wen-jing, 2009).
• Compound Formation via Chemical Reactions : The compound (E)-4-Chloro-N′-(5-hydroxy-2-nitrobenzylidene)benzohydrazide was synthesized by reacting 5-hydroxy-2-nitrobenzaldehyde with 4-chlorobenzohydrazide, indicating the potential for creating derivatives of similar compounds (Guo-Biao Cao, 2009).

Chemical Reactions and Properties

• Hantzsch Reaction and Derivatives : In the Hantzsch reaction, the reaction of 5-hydroxy-2-nitrobenzaldehyde with other compounds produced isomeric dihydropyridines and tricyclic compounds, revealing the compound's versatility in forming various chemical structures (E. Ángeles et al., 2001).
• Formation of Complex Structures : Studies on 5-Chloro-3-(2-thienyl)-2,1-benzisoxazole showed how related nitrobenzaldehydes can form complex structures through condensation reactions, highlighting their potential in synthesizing intricate molecular architectures (L. H. Klemm et al., 1982).

Safety and Hazards

While specific safety data for this compound is not available, compounds with similar structures can pose various hazards. For instance, chlorobenzyl chloride, a compound with a similar chlorobenzyl group, is considered hazardous and can cause skin burns, eye damage, and respiratory irritation.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities. For instance, similar compounds have been investigated for their potential as antimicrobial agents. Additionally, the development of new synthesis methods and the study of its reactivity could also be areas of future research.